Cas no 94-78-0 (phenazopyridine)

Phenazopyridine is a urinary tract analgesic commonly used to relieve symptoms associated with irritation of the lower urinary tract, such as pain, burning, and urgency. Chemically classified as an azo dye, it exerts a local anesthetic effect on the mucosal lining of the urinary tract, providing symptomatic relief without addressing the underlying infection or condition. Its rapid onset of action and targeted efficacy make it a useful adjunct in managing discomfort during urinary tract infections or procedures. Phenazopyridine is typically administered orally and is excreted renally, where it acts directly on the affected tissues. It is often combined with antimicrobial therapy for comprehensive treatment.
phenazopyridine structure
phenazopyridine structure
Product Name:phenazopyridine
CAS No:94-78-0
MF:C11H11N5
MW:213.238540887833
CID:81779
PubChem ID:4756
Update Time:2025-10-25

phenazopyridine Chemical and Physical Properties

Names and Identifiers

    • phenazopyridine
    • 3-phenylazopyridine-2,6-diyldiamine
    • Phenazopyridine See P313750
    • 3-(PHENYLAZO)-2,6-PYRIDINEDIAMINE, USP24
    • 3-phenyldiazenylpyridine-2,6-diamine
    • Phenazopyridine See
    • Phenazopyridine See P313750
    • 2,6-diamino-3-(phenylazo)pyridine
    • 3-Phenylazo-pyridin-2,6-diyldiamin
    • 3-phenylazo-pyridine-2,6-diamine
    • Baridium
    • Gastracid
    • Geridium
    • Pyridiate
    • Pyridium
    • Sedural
    • Urodine
    • Urogesic
    • Viridium
    • AKOS028108443
    • BSPBio_002187
    • Uridinal (Salt/Mix)
    • PHENAZOPYRIDINE [HSDB]
    • Eridium
    • CHEMBL1242
    • Urodine (Salt/Mix)
    • NS00005304
    • Pirid (Salt/Mix)
    • Prestwick0_000752
    • HSDB 3153
    • BPBio1_000842
    • Spectrum2_000017
    • AKOS003343059
    • NC 150 (Salt/Mix)
    • AB00053519_07
    • Q3114549
    • CHEMBL1355537
    • PHENAZOPYRIDINE [INN]
    • Pyridacil
    • CHEBI:71416
    • NCGC00018130-02
    • PHENAZOPYRIDINE [VANDF]
    • Fenazopiridina
    • Prestwick2_000752
    • Phenazopyridinum
    • 94-78-0
    • DivK1c_000811
    • PHENAZOPYRIDINE [WHO-DD]
    • 3-[Phenyldiazenyl]-2,6-pyridinediamine #
    • KBio2_001493
    • NSC227115
    • Phenazopyridinum [INN-Latin]
    • Pyrazofen
    • UNII-K2J09EMJ52
    • K2J09EMJ52
    • Spectrum_001013
    • BDBM50420356
    • AB00053519_06
    • EN300-7477352
    • Phenylazo tablet
    • 2,6-Diamino-3-phenylazopyridine, (3E)
    • KBio3_001687
    • DTXSID1023445
    • NCGC00091334-04
    • NCGC00018130-01
    • Prestwick3_000752
    • CHEMBL1625467
    • Pyridacil (Salt/Mix)
    • NCGC00018130-03
    • BSPBio_000764
    • Uridinal
    • Pyridine,6-diamino-3-(phenylazo)-
    • Spectrum5_001403
    • KBio2_006629
    • HMS3604J12
    • Di-Azo (Salt/Mix)
    • BRD-K76304753-003-05-4
    • NCGC00018130-05
    • Spectrum4_000474
    • 3-(2-phenyldiazen-1-yl)pyridine-2,6-diamine
    • 3-[(E)-phenyldiazenyl]pyridine-2,6-diamine
    • 2,6-Pyridinediamine, 3-(phenylazo)-
    • Diridone (Salt/Mix)
    • DB01438
    • HY-B0985A
    • Fenazopiridina [INN-Spanish]
    • Nefrecil (Salt/Mix)
    • Suladyne (Salt/Mix)
    • CS-0013734
    • Phenazodine (Salt/Mix)
    • 2, 3-(phenylazo)-
    • 2,6-Diamino-3-phenylazopyridine
    • 3-[(E)-phenyldiazenyl]pyridine-2,6-diamine hydrochloride
    • SCHEMBL253232
    • KBioSS_001493
    • SBI-0051479.P003
    • Gastrotest
    • Gastracid;Gastrotest;NSC 145895
    • Mallofeen (Salt/Mix)
    • NSC 145895
    • 3-(phenyldiazenyl)pyridine-2,6-diamine
    • 2,6-Pyridinediamine, 3-[(E)-phenylazo]-
    • D08346
    • SPBio_000053
    • GTPL7616
    • IDI1_000811
    • W 1655 (Salt/Mix)
    • Pyridine, 2,6-diamino-3-(phenylazo)-
    • Fenazopiridina (TN)
    • C07429
    • NSC-145895
    • FT-0673697
    • 3-[(E)-phenylazo]pyridine-2,6-diamine
    • BDBM430637
    • 3-(Phenylazo)-2,6-pyridinediamine
    • NCGC00018130-04
    • BRN 0184497
    • 3-Phenylazo-2,6-pyridinediamine
    • AC-13546
    • Phenazopyridine (INN)
    • Mallophene (Salt/Mix)
    • starbld0000241
    • Prestwick1_000752
    • NCGC00018130-06
    • EINECS 202-363-2
    • KBioGR_000948
    • KBio1_000811
    • 5-22-14-00711 (Beilstein Handbook Reference)
    • NSC145895
    • Spectrum3_000544
    • WLN: T6NJ BZ CNUNR& FZ
    • Phenazopyridine [INN:BAN]
    • NCGC00016402-01
    • KBio2_004061
    • BRD-K76304753-003-08-8
    • PHENAZOPYRIDINE [MI]
    • NINDS_000811
    • SPBio_002703
    • CAS-136-40-3
    • QPFYXYFORQJZEC-FOCLMDBBSA-N
    • SCHEMBL14340038
    • Sedural (Salt/Mix)
    • Pyrazodine (Salt/Mix)
    • NCGC00018130-08
    • DA-49478
    • BRD-K76304753-003-19-5
    • BRD-K76304753-003-20-3
    • 2,6-pyridinediamine, 3-(phenylazo)-, hydrochloride
    • G77928
    • ALBB-023228
    • BRD-K76304753-003-21-1
    • Inchi: 1S/C11H11N5/c12-10-7-6-9(11(13)14-10)16-15-8-4-2-1-3-5-8/h1-7H,(H4,12,13,14)/b16-15+
    • InChI Key: QPFYXYFORQJZEC-FOCLMDBBSA-N
    • SMILES: N1C(=CC=C(C=1N)/N=N/C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 213.10100
  • Monoisotopic Mass: 213.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 89.6A^2

Experimental Properties

  • Color/Form: Dark red to violet crystalline powder
  • Density: 1.2597 (rough estimate)
  • Melting Point: 136-137°
  • Boiling Point: 343.23°C (rough estimate)
  • Flash Point: 442.3°Cat760mmHg
  • Refractive Index: 1.6880 (estimate)
  • PSA: 89.65000
  • LogP: 3.82380

phenazopyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

phenazopyridine Pricemore >>

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Additional information on phenazopyridine

Phenazopyridine (CAS No. 94-78-0): A Comprehensive Overview of Uses, Mechanism, and Safety

Phenazopyridine, with the CAS number 94-78-0, is a well-known urinary analgesic widely used to relieve discomfort caused by urinary tract infections (UTIs) and other urological conditions. Its distinct orange-red color and rapid action make it a popular choice among healthcare providers. This article delves into the chemical properties, therapeutic applications, and current trends surrounding this compound, addressing common questions like "how does phenazopyridine work" and "is phenazopyridine safe for long-term use."

The chemical structure of phenazopyridine hydrochloride (C11H11N5·HCl) features an azo dye core, which contributes to its vivid hue and localized analgesic effects. Unlike antibiotics, it does not treat infections but provides symptomatic relief by numbing the urinary tract lining. Searches for "phenazopyridine vs. UTI antibiotics" highlight patient confusion about its role—a key point for education.

Recent trends show growing interest in natural alternatives to phenazopyridine, driven by consumers seeking holistic health solutions. However, clinical studies confirm its efficacy when used short-term (typically 2 days). Concerns like "phenazopyridine side effects" (e.g., gastrointestinal upset or rare allergic reactions) are frequently searched, emphasizing the need for proper dosing guidance. Patients often ask, "can phenazopyridine change urine color?"—yes, it turns urine reddish-orange, a harmless but startling effect.

From an SEO perspective, combining technical data (e.g., CAS 94-78-0 solubility: sparingly soluble in water) with patient-centric FAQs enhances readability. Emerging discussions also link phenazopyridine and kidney function, though current evidence supports its safety in healthy individuals. Always consult a healthcare provider before use, especially during pregnancy or with pre-existing conditions.

Innovations in drug delivery have sparked queries like "phenazopyridine extended-release formulations." While immediate-release tablets dominate the market, research continues to improve patient convenience. The compound’s mechanism—blocking sodium channels in urothelium—remains a focal point for researchers exploring novel analgesics.

In summary, phenazopyridine (94-78-0) bridges immediate symptom relief and patient education. By addressing trending searches and clarifying misconceptions, this overview aims to empower both medical professionals and informed users navigating urinary pain management.

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